Cas no 58194-38-0 (Aureofuscin)

• Product Name: Aureofuscin
• CAS No: 58194-38-0
• MF: C₁₆H₁₉N₅O₉
• MW: 425.350163698196
• CID: 375991
• PubChem ID: 85470854
• Update Time: 2025-04-19

Aureofuscin Chemical and Physical Properties

Names and Identifiers

• Aureofuscin
• 58194-38-0
• (1R,3R,4R,5R,7R,9R,11S,12S,13S)-5-(6-aminopurin-9-yl)-1,4,12,13-tetrahydroxy-2,6,10-trioxatricyclo[7.4.0.03,7]tridecane-11-carboxylic acid

• Inchi： 1S/C16H19N5O9/c17-12-6-13(19-2-18-12)21(3-20-6)14-8(23)9-4(28-14)1-5-16(27,30-9)11(24)7(22)10(29-5)15(25)26/h2-5,7-11,14,22-24,27H,1H2,(H,25,26)(H2,17,18,19)/t4-,5-,7-,8-,9+,10+,11+,14-,16+/m1/s1
• InChI Key： OJKCJHCMNLAGNV-DHZFVVQKSA-N
• SMILES： O1[C@@]2([C@H]([C@@H]([C@@H](C(=O)O)O[C@@H]2C[C@@H]2[C@H]1[C@H]([C@H](N1C=NC3C(N)=NC=NC1=3)O2)O)O)O)O

Computed Properties

• Exact Mass: 425.11827720g/mol
• Monoisotopic Mass: 425.11827720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 216Ų

Experimental Properties

• Density: 1.2917 (rough estimate)
• Melting Point: 170°C (rough estimate)
• Boiling Point: 598.3°C (rough estimate)
• Refractive Index: 1.6000 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds